Cas no 123-94-4 (Monostearin)

• Product Name: Monostearin
• CAS No: 123-94-4
• MF: C₂₁H₄₂O₄
• MW: 358.555787563324
• MDL: MFCD00036186
• CID: 36106
• PubChem ID: 24896595
• Update Time: 2025-07-04

Monostearin Chemical and Physical Properties

Names and Identifiers

• 1-glycerol stearate
• 1,2,3-PROPANETRIOL 1-OCTADECANOATE
• 1-MONOOCTADECANOYL-RAC-GLYCEROL
• 1-MONOSTEARIN
• 1-MONOSTEAROYL-RAC-GLYCEROL
• 1-STEAROYL-RAC-GLYCEROL
• DL-ALPHA-STEARIN
• EMALEX GMS-10SE
• EMALEX GMS-15SE
• EMALEX GMS-195
• EMALEX GMS-20SE
• EMALEX GMS-25SE
• EMALEX GMS-45RT
• EMALEX GMS-50
• EMALEX GMS-55FD
• EMALEX GMS-A
• EMALEX GMS-ASE
• EMALEX GMS-B
• ETHYLENE GLYCOL MONOSTEARATE
• GLYCEROL ALPHA-MONOSTEARATE
• GLYCEROL-A-MONOSTEARATE
• GMS
• 1-Stearoyl-rac-glyce
• Glycerol monostearate
• GLYCERYL MONOSTEARATE
• Monostearin
• 1,2,3-Propanetriol 1-octadecanoyl ester
• 1-Glyceryl stearate
• 1-Monostearoylglycerol
• Aldo 33
• Aldo 75
• Aldo MSD
• Aldo MSLG
• Arlacel 165
• Emerest 2407
• Glycerin 1-monostearate
• Glycerin 1-stearate
• Glycerol 1-monostearate
• Glycerol 1-stearate
• Glycerol α-monostearate
• Glycerol α-sterate
• Glyceryl 1-monostearate
• Sandin EU
• Stearic acid 1-monoglyceride
• Stearic acid α-monoglyceride
• Stearin, 1-mono-
• Sudan Ⅰ
• α-Monostearin
• rac-Glycerol 1-stearate
• DL-α-Stearin
• alpha-Monostearin
• Octadecanoic acid 2,3-dihydroxypropyl ester
• 0:0
• 分子蒸馏单甘酯
• MG(18:0/0:0/0:0)[rac]
• aldo33
• aldo75
• aldoMSD
• aldoMSLG
• sandinEU
• tegin55G
• mono-and diglycerides of fatty acids
• (S)-(+)-1-O-stearoylglycerol
• MG (18:0/0:0/0:0)
• sn-1-octadecanoyl-monoglyceride
• 1-octadecanoyl-sn-glycerol
• ConMedNP.215
• (2S)-2,3-dihydroxypropyl octadecanoate
• Dataset-S1.185
• (S)-1-monostearin
• Glyceryl Mono-and Distearate
• Celinhol - A
• Glycerol .alpha.-sterate
• Unimate GMS
• Witconol MST
• EINECS 204-664-4
• 258491E1RZ
• EMUL P.7
• Cithrol gms 0400
• Stearic acid .alpha.-monoglyceride
• Eastman 600
• DTXCID909160
• Witconol MS
• Glycerol .alpha.-monostearate
• 1,2,3-Propanetriol monooctadecanoate
• Drewmulse TP
• 11099-07-3
• Geleol mono and diglycerides
• Kessco 40
• Cutina gms
• Cerasynt WM
• Cyclochem GMS
• Tegin 55G
• Q-201168
• Dermagine
• Cremophor gmsk
• Estol 603
• Cerasynt-sd
• Glycerol monostearate, purified
• SCHEMBL4488
• Drewmulse V
• rac-glyceryl monostearate
• Myvaplex 600
• InChI=1/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,22-23H,2-19H2,1H
• GLYCERYL MONOSTEARATE (II)
• glycerol 1-octadecanoate
• Tegin 515
• NSC-3875
• Q5572563
• DSSTox_GSID_29304
• 1-octadecanoyl-rac-glycerol
• SBI-0654053.0001
• DTXSID7027968
• 83138-62-9
• Stearic acid alpha-monoglyceride
• Aldo MS
• Atmul 67
• NSC 3875
• LMGL01010003
• Monostearate (glyceride)
• 123-94-4
• AKOS015901589
• 230OU9XXE4
• 2,3-dihydroxypropyl octadecanoate
• Sedetine
• CAS-11099-07-3
• UNII-258491E1RZ
• Glycerol monostearate 40-55
• NCGC00255004-01
• SR-01000944874
• CHEBI:75557
• Stearic acid, monoester with glycerol
• 2,3-Dihydroxypropyl stearate
• Armostat 801
• SR-01000944874-1
• 2,3-Dihydroxypropyl stearate #
• 1ST2017-100
• Grocor 6000
• FEMA No. 2527
• DSSTox_RID_78757
• Admul
• Glyceryl monostearate [JAN:NF]
• Glyceryl monostearate (JP17/NF)
• 1-octadecanoylglycerol
• Octadecanoic acid, 2.3-dihydroxypropyl ester
• Cerasynt SD
• 1-Stearoyl-rac-glycerol Solution in Toluene, 100mug/mL
• C21H42O4
• Citomulgan M
• GLYCERYL MONOSTEARATE 40-50
• Glycerides, C16-18 mono-
• 85666-92-8
• Tox21_202573
• Aldo-28
• Sorbon mg-100
• BS-50505
• Octadecanoic acid, 2,3-dihydroxypropyl ester, (+/-)-
• Atmul 124
• ()-2,3-Dihydroxypropyl octadecanoate; 1-Glyceryl stearate; 1-Monooctadecanoylglycerol; 1-Monostearin
• GLYCERYL STEARATE (II)
• DB11250
• Orbon
• Emcol MSK
• (+-)-2,3-dihydroxypropyl octadecanoate
• (+-)-1-monostearoylglycerol
• MAG 18:0
• Octadecanoic acid, 2,3-dihydroxypropyl ester
• EINECS 238-880-5
• (1)-2,3-Dihydroxypropyl stearate
• 3-Stearoyloxy-1,2-propanediol
• Glycerin monostearate
• Atmos 150
• Celinhol-A
• (+-)-1-octadecanoylglycerol
• Glyceryl stearate
• Stearic monoglyceride
• Arlacel 169
• NS00006688
• DSSTox_CID_9160
• W-110285
• CHEBI:75555
• Tox21_301104
• Cerasynt SE
• Cerasynt 1000-D
• 1-Stearoyl-rac-glycerol (90%)
• 1-Stearoyl-rac-glycerol (90per cent)
• (+-)-glyceryl monostearate
• Aldo HMS
• Octadecanoic acid, monoester with 1,2,3-propanetriol
• Lonzest gms
• Monoglyceryl stearate
• EC 250-705-4
• F71433
• rac-1-monostearoylglycerol
• Aldo-72
• Abracol S.L.G.
• 1ST2017
• Tox21_112160
• (+-)-1-stearoylglycerol
• USAF KE-7
• Glyceryl 1-octadecanoate
• 1-Stearoyl-rac-glycerol, >=99%
• Drumulse AA
• Grocor 5500
• (+/-)-2,3-DIHYDROXYPROPYL OCTADECANOATE
• Monoglycerides, c16-18
• NCGC00164529-03
• Ogeen M
• NCGC00164529-01
• Lipo GMS 600
• Imwitor 491
• Imwitor 191
• Starfol GMS 600
• rac-octadecanoylglycerol
• Atmul 84
• Lipo GMS 410
• Octadecanoic acid, ester with 1,2,3-propanetriol
• A903419
• 1-O-stearoylglycerol
• Glyceryl monopalmitostearate
• EINECS 250-705-4
• MG 18:0
• NCGC00164529-04
• 31566-31-1
• NCGC00164529-02
• Tegin
• Stearoylglycerol
• Ogeen GRB
• (+/-)-2,3-Dihydroxypropyl octadecanoate; 1-Glyceryl stearate; 1-Monooctadecanoylglycerol; 1-Monostearin
• UNII-230OU9XXE4
• S-7950
• Monelgin
• Ogeen MAV
• Imwitor 900K
• Starfol GMS 450
• Emcol CA
• EINECS 245-121-1
• Lipo GMS 450
• Glycerol stearate, pure
• Ogeen 515
• NCGC00260122-01
• MFCD00036186
• Glyceryl monooctadecanoate
• glycerol stearate
• G0085
• (R)-2,3-Dihydroxypropyl stearate
• Stearin, mono-
• Hodag GMS
• 22610-63-5
• AI3-00966
• Protachem GMS
• DTXSID7029160
• CAS-123-94-4
• Octadecanoic acid,3-dihydroxypropyl ester
• Emerest 2401
• Nikkol mgs-a
• rac-2,3-dihydroxypropyl octadecanoate
• Starfol GMS 900
• NSC3875
• Tox21_112160_1
• EC 293-208-8
• D01947
• Tegin 503
• BRD-A31454688-001-01-6
• Glyceryl stearates
• GLYCERYL 1-STEARATE
• .alpha.-Monostearin
• Glyceroli monostearas
• Cerasynt S
• Octadecanoic acid, 2,3-dihydroxypropyl ester, (A+/-)-
• EINECS 293-208-8
• 1-Monooctadecanoylglycerol
• CHEMBL255696
• Arlacel 161
• MONOSTEARIN (L)
• Cefatin
• MSK2017
• HY-Y1039
• FG32028
• HY-151226
• 1-Stearoyl-rac-glycerol Solution in Toluene, 100?g/mL
• FS27876
• FG174814
• Octadecanoic acid 2,3-dihydroxypropyl ester;Monostearin;Monoglycerides
• MSK2017-100

• MDL： MFCD00036186
• Inchi： 1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,22-23H,2-19H2,1H3
• InChI Key： VBICKXHEKHSIBG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCC(CO)O)=O

Computed Properties

• Exact Mass: 358.30846
• Monoisotopic Mass: 358.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 20
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 0.9580
• Melting Point: 68.0 to 72.0 deg-C
• PSA: 66.76
• LogP: 5.14430
• FEMA: 2055
• Merck: 4489

Monostearin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Monostearin

Introduction to Monostearin (CAS No: 123-94-4)

Monostearin, chemically known as glyceryl monostearate, is a widely utilized compound in the field of pharmaceuticals, cosmetics, and food industry. With a CAS number of 123-94-4, this compound has garnered significant attention due to its versatile applications and favorable physicochemical properties. Monostearin is an ester derived from glycerol and stearic acid, featuring a single stearoyl group attached to the glycerol backbone. This unique structure imparts excellent emulsifying, stabilizing, and thickening capabilities, making it indispensable in various industrial formulations.

The compound’s molecular formula is C₁₈H₃₆O₄, and it typically appears as a white to off-white waxy solid or crystalline powder with a faint odor. Its solubility profile is limited, showing better solubility in organic solvents such as ethanol and acetone rather than water. This characteristic makes it particularly useful in creating stable emulsions in aqueous systems, which is crucial for pharmaceutical formulations like creams and lotions.

In recent years, the applications of Monostearin have expanded significantly, particularly in the realm of drug delivery systems. Researchers have been exploring its potential as an excipient in oral and topical formulations due to its ability to enhance drug stability and bioavailability. For instance, studies have demonstrated that incorporating Monostearin into solid oral dosage forms can improve the dissolution rate of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

Moreover, Monostearin has found utility in the development of novel lipid-based drug delivery systems. These systems leverage the compound’s ability to form stable nanoemulsions and liposomes, which can encapsulate hydrophobic drugs and protect them from degradation. Such advancements are particularly relevant in oncology, where targeted drug delivery has become a cornerstone of treatment strategies. Recent clinical trials have shown promising results using Monostearin-based nanoparticles for delivering chemotherapeutic agents directly to tumor sites, reducing systemic side effects while improving treatment outcomes.

The cosmetic industry also benefits immensely from Monostearin’s properties. It is commonly used in skincare products such as moisturizers and sunscreens due to its emollient and stabilizing effects. Its ability to form a protective film on the skin helps retain moisture, preventing dryness and irritation. Additionally, Monostearin’s compatibility with other cosmetic ingredients makes it an ideal component in multifunctional formulations designed to address various skin concerns.

From a food science perspective, Monostearin serves as an important emulsifier in processed foods such as margarine, baked goods, and confectionery items. It helps improve texture and mouthfeel while ensuring product stability during storage. The Food and Drug Administration (FDA) has recognized Monostearin as Generally Recognized As Safe (GRAS), further reinforcing its widespread acceptance in food applications.

Recent research has also delved into the potential health benefits of Monostearin beyond its industrial applications. Studies suggest that Monostearin may possess anti-inflammatory properties when used topically or orally. Its ability to modulate lipid metabolism has led researchers to investigate its role in managing metabolic disorders such as obesity and diabetes. While further clinical evidence is needed to substantiate these claims fully, the preliminary findings are encouraging.

The synthesis of Monostearin typically involves the esterification of glycerol with stearic acid under controlled conditions. Advances in chemical engineering have enabled more efficient production methods, including catalytic processes that minimize waste generation. These innovations align with global efforts to promote sustainable manufacturing practices in the chemical industry.

In conclusion, Monostearin (CAS No: 123-94-4) is a multifaceted compound with extensive applications across pharmaceuticals, cosmetics, and food industries. Its unique physicochemical properties make it an invaluable ingredient for formulating stable and effective products. As research continues to uncover new uses for this compound, its significance is expected to grow even further.